![molecular formula C12H22N2O2 B1394502 8-(Boc-amino)-3-azabicyclo[3.2.1]octane CAS No. 198210-17-2](/img/structure/B1394502.png)
8-(Boc-amino)-3-azabicyclo[3.2.1]octane
Overview
Description
8-(Boc-amino)-3-azabicyclo[3.2.1]octane, also known as Endo-3-amino-8-boc-8-azabicyclo[3.2.1]octane, is a chemical compound with the molecular formula C12H22N2O2 and a molecular weight of 226.32 . Its IUPAC name is tert-butyl (1R,5S)-3-amino-8-azabicyclo[3.2.1]octane-8-carboxylate .
Molecular Structure Analysis
The InChI code for 8-(Boc-amino)-3-azabicyclo[3.2.1]octane is 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-9-4-5-10(14)7-8(13)6-9/h8-10H,4-7,13H2,1-3H3/t8-,9+,10- . This indicates the presence of a bicyclic structure with an amino group and a carboxylate group.Physical And Chemical Properties Analysis
8-(Boc-amino)-3-azabicyclo[3.2.1]octane has a molecular weight of 226.32 . It is recommended to be stored in a refrigerator .Scientific Research Applications
Drug Discovery
2-Azabicyclo[3.2.1]octanes, which include “8-(Boc-amino)-3-azabicyclo[3.2.1]octane”, are nitrogen-containing heterocycles with significant potential in the field of drug discovery . Their unique structure makes them a challenging scaffold to acquire, but they have been applied as key synthetic intermediates in several total syntheses .
Synthesis of Cytisine-like Alkaloids
The interest in this core by the scientific community has spiked since 2014 after Massiot’s group reported a series of structurally related cytisine-like alkaloids from the roots and stems of Ormosia hosier . This plant is employed in traditional Chinese herbal medicine, and these compounds exhibited high affinity for α4β2 neuronal nicotinic acetylcholine receptor .
Inhibitory Action on Cellular Uptake
The bicyclo[3.2.1]octane amino acid, which includes “8-(Boc-amino)-3-azabicyclo[3.2.1]octane”, has shown inhibitory action on the cellular uptake of known system-specific amino acids . It proved more reactive than the bicycloheptane analogue with the Na±independent amino acid transport system of the test cells .
Biomass Valorization
Researchers are also working on the valorization of biomass-derived compounds through photochemical transformations . The “8-(Boc-amino)-3-azabicyclo[3.2.1]octane” could potentially be used in this area of research.
Palladium-Catalyzed Reactions
There is ongoing research on palladium-catalyzed reactions of aziridines . Given the structural similarities, “8-(Boc-amino)-3-azabicyclo[3.2.1]octane” could potentially be used in these reactions.
Development of New Synthetic Methodologies
The unique structure of “8-(Boc-amino)-3-azabicyclo[3.2.1]octane” makes it a potential candidate for the development of new synthetic methodologies . Researchers are focusing on flow chemistry, synthesis of bioactive molecules, and total synthesis .
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(3-azabicyclo[3.2.1]octan-8-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-8-4-5-9(10)7-13-6-8/h8-10,13H,4-7H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHYUNZXSGVNMOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1C2CCC1CNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(Boc-amino)-3-azabicyclo[3.2.1]octane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 4-[(4S)-4-Benzyl-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate](/img/structure/B1394426.png)
![2,6-Diazaspiro[3.3]heptane dihydrochloride](/img/structure/B1394427.png)
![6-[(2R,6S)-2,6-dimethylmorpholin-4-yl]pyridin-3-amine dihydrochloride](/img/structure/B1394429.png)
![N-[2-(2-Oxiran-2-ylethoxy)phenyl]acetamide](/img/structure/B1394431.png)
